N-(benzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclopropanecarboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclopropanecarboxamide
• InChI: InChI=1S/C17H15N3OS/c21-16(12-8-9-12)20(11-13-5-3-4-10-18-13)17-19-14-6-1-2-7-15(14)22-17/h1-7,10,12H,8-9,11H2
• InChI Key: ACQKPGNZZNSYSR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N(CC2=CC=CC=N2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C17H15N3OS
• Molecular Weight: 309.4 g/mol

Description

N-(benzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclopropanecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the cyclopropane carboxamide family, which is known for its diverse biological activities.

Scientific Research Applications

VEGFR-2 Inhibition and Anti-Cancer Properties

Substituted benzamides, closely related to the chemical structure of interest, have been identified as potent inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2), a key target in cancer therapy. These compounds exhibit excellent kinase selectivity, favorable pharmacokinetic properties, and demonstrated efficacy in inhibiting tumor growth in lung and colon carcinoma models. Such findings indicate potential applications in the development of cancer therapeutics (Borzilleri et al., 2006).

Synthetic Methodologies for Bioactive Compounds

Novel synthetic methodologies enable the creation of biologically potent compounds featuring the benzo[d]thiazole and pyridin-2-yl motifs. For instance, oxidative C–S bond formation strategies have led to the synthesis of N-(pyridin-2-yl)benzo[d]thiazol-2-amines, showcasing a metal-free approach, broad substrate scope, and simple purification, highlighting the versatility of these structures in medicinal chemistry applications (Mariappan et al., 2016).

Anticancer and Antimicrobial Co(II) Complexes

Co(II) complexes involving thiazol-2-yl and pyridin-2-ylmethylene motifs have been synthesized and evaluated for their fluorescence properties and anticancer activity. These complexes exhibit significant cytotoxic effects against human breast cancer cell lines (MCF 7), suggesting potential therapeutic applications in cancer treatment (Vellaiswamy & Ramaswamy, 2017).

Antituberculosis Activity

Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, designed through molecular hybridization, have shown promising antituberculosis activity, with significant inhibition against Mycobacterium tuberculosis DNA gyrase, illustrating the potential of these compounds in tuberculosis treatment (Jeankumar et al., 2013).

OLED Materials

Cyclometalated iridium(III) complexes with ligands featuring benzo[d]thiazol-2-yl and pyridin-2-yl elements have been synthesized and used in red-light-emitting electrochemical cells (LECs). These complexes demonstrate highly stable red emission, suitable for application in OLED technologies, showcasing the versatility of these chemical structures in materials science (Ertl et al., 2017).